Cas no 72797-18-3 (Pyrazine,2-butyl-3,?-dimethyl-)
72797-18-3 structure
Product Name:Pyrazine,2-butyl-3,?-dimethyl-
CAS No:72797-18-3
MF:C20H32N4
MW:328.494884490967
CID:571244
PubChem ID:118855882
Update Time:2025-04-19
Pyrazine,2-butyl-3,?-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrazine,2-butyl-3,?-dimethyl-
- 2-BUTYL-3,5-(AND 3,6)-DIMETHYL PYRAZINE
- 3,5
- 3,6-Dimethyl-2-isobutylpyrazine
- Pyrazine,2-butyl-3,?-dimethyl
- 2-Butyl-3,5(6)-dimethylpyrazine
- Pyrazine, 2-butyl-3,?-dimethyl-
- 72797-18-3
- 2-butyl-3,5-dimethylpyrazine compound with 3-butyl-2,5-dimethylpyrazine (1:1)
-
- Inchi: 1S/2C10H16N2/c1-4-5-6-10-9(3)12-8(2)7-11-10;1-4-5-6-10-9(3)11-7-8(2)12-10/h2*7H,4-6H2,1-3H3
- InChI Key: CULICICRMHBQLQ-UHFFFAOYSA-N
- SMILES: N1C(C)=CN=C(C)C=1CCCC.N1C=C(C)N=C(C)C=1CCCC
Computed Properties
- Exact Mass: 328.26300
- Monoisotopic Mass: 328.26269704g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 250
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.6Ų
Experimental Properties
- PSA: 51.56000
- LogP: 4.87200
Pyrazine,2-butyl-3,?-dimethyl- Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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